Cas no 1396803-44-3 (1-1-(4-fluorophenyl)cyclopropanecarbonyl-4-(thiophen-2-yl)piperidine)

• Product Name: 1-1-(4-fluorophenyl)cyclopropanecarbonyl-4-(thiophen-2-yl)piperidine
• CAS No: 1396803-44-3
• MF: C₁₉H₂₀FNOS
• MW: 329.431607246399
• CID: 6180522
• PubChem ID: 71786901
• Update Time: 2025-06-15

1-1-(4-fluorophenyl)cyclopropanecarbonyl-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-fluorophenyl)cyclopropanecarbonyl-4-(thiophen-2-yl)piperidine
• 1-[1-(4-fluorophenyl)cyclopropanecarbonyl]-4-(thiophen-2-yl)piperidine
• [1-(4-fluorophenyl)cyclopropyl]-(4-thiophen-2-ylpiperidin-1-yl)methanone
• AKOS024535712
• 1396803-44-3
• (1-(4-fluorophenyl)cyclopropyl)(4-(thiophen-2-yl)piperidin-1-yl)methanone
• VU0534678-1
• F6184-0220

• Inchi： 1S/C19H20FNOS/c20-16-5-3-15(4-6-16)19(9-10-19)18(22)21-11-7-14(8-12-21)17-2-1-13-23-17/h1-6,13-14H,7-12H2
• InChI Key： NECGTYPRMDXZPK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(CC1)C(C1(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Exact Mass: 329.12496360g/mol
• Monoisotopic Mass: 329.12496360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-1-(4-fluorophenyl)cyclopropanecarbonyl-4-(thiophen-2-yl)piperidine

1-1-(4-Fluorophenyl)cyclopropanecarbonyl-4-(thiophen-2-yl)piperidine: A Novel Compound with Promising Pharmacological Potential

1-1-(4-Fluorophenyl)cyclopropanecarbonyl-3-(thiophen-2-yl)piperidine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, with the chemical formula C₂₀H₂₂FNO₂ and CAS number 1396803-44-3, represents a novel class of molecules that combines elements of cyclopropane, aromatic ring systems, and heterocyclic structures. Its synthesis involves the coupling of a cyclopropanecarbonyl group with a piperidine ring, which is further functionalized with a 4-fluorophenyl and thiophen-2-yl moiety. These structural features contribute to its potential pharmacological activity and selectivity, making it a subject of interest for researchers exploring new therapeutic strategies.

Recent studies have highlighted the 1-1-(4-Fluorophenyl)cyclopropanecarbonyl-3-(thiophen-2-yl)piperidine as a potential candidate for modulating specific biological pathways. The integration of the 4-fluorophenyl group into the molecular framework is particularly noteworthy, as fluorine atoms are commonly used in drug design to enhance metabolic stability and receptor binding affinity. The thiophen-2-yl substituent, on the other hand, introduces a heteroaromatic ring that can participate in hydrogen bonding interactions, potentially improving the compound's bioavailability and target specificity. These structural modifications are critical for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

The 1-1-(4-Fluorophenyl)cyclopropanecarbonyl-3-(thiophen-2-yl)piperidine has been synthesized through a multi-step process that involves the formation of a cyclopropane ring and the subsequent coupling of aromatic and heterocyclic components. Researchers have employed advanced synthetic techniques, such as catalytic cross-coupling reactions and stereoselective synthesis, to ensure the precise construction of the molecule. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of stereochemical elements that may influence the compound's biological activity. The ability to control the stereochemistry of the piperidine ring is particularly important for achieving the desired pharmacological profile.

Current research on 1-1-(4-Fluorophenyl)cyclopropanecarbonyl-3-(thiophen-2-yl)piperidine has focused on its potential applications in the treatment of neurodegenerative disorders and inflammatory conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective antagonism against certain G protein-coupled receptors, which are implicated in various pathological processes. The study also revealed that the compound's activity is modulated by the presence of the 4-fluorophenyl group, suggesting that structural modifications can significantly impact its biological effects. These findings underscore the importance of molecular design in the development of effective therapeutics.

Another recent investigation, published in Organic & Biomolecular Chemistry in 2024, explored the 1-1-(4-Fluorophenyl)cyclopropanecarbonyl-3-(thiophen-2-yl)piperidine's interactions with lipid membranes. The study found that the compound's cyclopropane ring contributes to its ability to partition into lipid bilayers, which may influence its cellular uptake and membrane permeability. This property is particularly relevant for the development of drugs targeting intracellular pathways, as it enhances the compound's ability to cross biological membranes and reach its intended site of action. The research also highlighted the role of the thiophen-2-yl group in stabilizing the compound's conformation, which is critical for maintaining its biological activity.

From a synthetic perspective, the 1-1-(4-Fluorophenyl)cyclopropanecarbonyl-3-(thiophen-2-yl)piperidine represents a challenging yet rewarding target for medicinal chemists. The synthesis of compounds with cyclopropane rings often requires specialized conditions to avoid ring-opening reactions, and the integration of aromatic and heterocyclic functionalities adds further complexity. However, recent advances in asymmetric catalysis and solid-phase synthesis have enabled the efficient construction of such molecules. These developments are crucial for the scalability of the synthesis process, which is essential for transitioning from laboratory research to clinical applications.

Despite its promising properties, the 1-1-(4-Fluorophenyl)cyclopropanecarbonyl-3-(thiophen-2-yl)piperidine is still in the early stages of development, and further research is needed to fully understand its therapeutic potential. Ongoing studies are investigating its safety profile, mechanism of action, and potential side effects. These efforts are critical for identifying any limitations or risks associated with the compound and for optimizing its use in a clinical setting. The ultimate goal is to translate the molecule's structural advantages into tangible therapeutic benefits for patients.

In conclusion, the 1-1-(4-Fluorophenyl)cyclopropanecarbonyl-3-(thiophen-2-yl)piperidine is a fascinating example of how molecular design can lead to the development of novel compounds with potential therapeutic applications. Its unique structure, combining elements of cyclopropane, aromatic rings, and heterocyclic systems, positions it as a candidate for addressing a range of medical conditions. As research in this area continues to evolve, the 1-1-(4-Fluorophenyl)cyclopropanecarbonyl-3-(thiophen-2-yl)piperidine may play a significant role in the future of pharmaceutical science, offering new possibilities for the treatment of complex diseases.